Cas no 72877-49-7 (6-Oxabicyclo[3.1.0]hexane-2,4-diol,3-(6-amino-9H-purin-9-yl)-1-(hydroxymethyl)-, (1R,2R,3S,4S,5S)-)

• Product Name: 6-Oxabicyclo[3.1.0]hexane-2,4-diol,3-(6-amino-9H-purin-9-yl)-1-(hydroxymethyl)-, (1R,2R,3S,4S,5S)-
• CAS No: 72877-49-7
• MF: C₁₁H₁₃N₅O₄
• MW: 279.252021551132
• CID: 568800
• PubChem ID: 175227
• Update Time: 2025-04-19

6-Oxabicyclo[3.1.0]hexane-2,4-diol,3-(6-amino-9H-purin-9-yl)-1-(hydroxymethyl)-, (1R,2R,3S,4S,5S)- Chemical and Physical Properties

Names and Identifiers

• 6-Oxabicyclo[3.1.0]hexane-2,4-diol,3-(6-amino-9H-purin-9-yl)-1-(hydroxymethyl)-, (1R,2R,3S,4S,5S)-
• neplanocin B
• 72877-49-7
• (1R,2R,3S,4S,5S)-3-(6-AMINOPURIN-9-YL)-1-(HYDROXYMETHYL)-6-OXABICYCLO[3.1.0]HEXANE-2,4-DIOL
• 3-(6-Amino-9H-purin-9-yl)-1-(hydroxymethyl)-6-oxabicyclo[3.1.0]hexane-2,4-diol
• 6-Oxabicyclo(3.1.0)hexane-2,4-diol, 3-(6-amino-9H-purin-9-yl)-1-(hydroxymethyl)-
• 3-(6-Amino-9H-purin-9-yl)-1-(hydroxymethyl)-6-oxabicyclo(3.1.0)hexane-2,4-diol
• DTXSID70993657

• Inchi： 1S/C11H13N5O4/c12-9-4-10(14-2-13-9)16(3-15-4)5-6(18)8-11(1-17,20-8)7(5)19/h2-3,5-8,17-19H,1H2,(H2,12,13,14)
• InChI Key： KFVDGQIFGNKMLJ-UHFFFAOYSA-N
• SMILES： NC1C2=C(N(C3C(O)C4(C(O4)C3O)CO)C=N2)N=CN=1

Computed Properties

• Exact Mass: 279.09689
• Monoisotopic Mass: 279.097
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 414
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.3
• Topological Polar Surface Area: 143Ų

Experimental Properties

• Density: 2.3
• Boiling Point: 704.7°C at 760 mmHg
• Flash Point: 380°C
• Refractive Index: 2.05
• PSA: 142.84

Related Categories

• Solvents and Organic Chemicals Organic Compounds Nucleosides, nucleotides, and analogues Nucleoside and nucleotide analogues Cyclopentyl nucleosides 1,3-substituted cyclopentyl nucleosides